1-(4,6-dimethylbenzo[d]thiazol-2-yl)-5-(3-fluorophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(3-fluorophenyl)-3-(furan-2-carbonyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C24H17FN2O4S/c1-12-9-13(2)19-17(10-12)32-24(26-19)27-20(14-5-3-6-15(25)11-14)18(22(29)23(27)30)21(28)16-7-4-8-31-16/h3-11,20,29H,1-2H3
• InChI Key: VDWMHFYHGMWJQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=CC(=CC=C5)F)C
• Molecular Formula: C24H17FN2O4S
• Molecular Weight: 448.5 g/mol

Description

1-(4,6-dimethylbenzo[d]thiazol-2-yl)-5-(3-fluorophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H17FN2O4S and its molecular weight is 448.47. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Characterization

Compounds with related structures have been synthesized and characterized, emphasizing the importance of such molecules in the development of new chemical entities with potential applications in various domains, including pharmaceuticals and materials science. For example, the reactions of certain pyrrol-2-ones with hydrazine, phenylhydrazine, and hydroxylamine lead to new compounds with potential biological activity or material properties (Gein & Mar'yasov, 2015). Similarly, the structural characterization of isostructural thiazoles has been conducted to understand their crystallographic properties, which is essential for the design of compounds with specific physical or chemical properties (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Biological Activity

Derivatives of pyrrol-2-one and related structures have been evaluated for their biological activities, including antimicrobial and anti-inflammatory effects. The synthesis and evaluation of thiazolopyrimidine derivatives, for example, have shown significant biological activities, which suggests potential pharmaceutical applications for similar compounds (Selvam, Karthik, Palanirajan, & Ali, 2012). This indicates that compounds with related structures could be explored for their potential as new therapeutic agents.

Material Science Applications

Compounds with intricate organic frameworks are also explored for their properties as materials, such as their use in sensor technologies or as components in electronic devices. The photophysical and physicochemical properties of certain pyrazoline derivatives, for instance, have been investigated for their potential as fluorescent chemosensors, highlighting the utility of these compounds in detecting metal ions or other analytes (Khan, 2020).